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Compound of Interest

Compound Name: LOC14

Cat. No.: B1674999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of LOC14, a potent and

reversible allosteric inhibitor of Protein Disulfide Isomerase A3 (PDIA3), and protocols for its

use in relevant assays. LOC14 is a valuable tool for studying the role of PDIA3 in various

cellular processes, including protein folding, endoplasmic reticulum (ER) stress, and

neurodegenerative diseases.[1][2][3][4]

Chemical and Physical Properties
Property Value Reference

CAS Number 877963-94-5 [1]

Molecular Formula C₁₆H₁₉N₃O₂S [1]

Molecular Weight 317.41 g/mol [1]

Purity ≥98% [1][2]

Storage Store at +4°C as a solid. [1][2]

Solubility and Solution Preparation
Proper dissolution of LOC14 is critical for accurate and reproducible experimental results. It is

recommended to prepare fresh solutions for each experiment as the compound's stability in

solution may vary.[5][6]
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Table of Solubilities:

Solvent Maximum Solubility Source

DMSO (Dimethyl Sulfoxide) 100 mM [1]

50 mg/mL (~157.5 mM) [6][7]

DMF (Dimethylformamide) 10 mg/mL [8]

Ethanol 3 mg/mL [8]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [8]

Ethanol:PBS (pH 7.2) (1:6) 0.14 mg/mL [8]

Protocol for Preparing a 10 mM Stock Solution in DMSO:
Warm the vial: Allow the vial of LOC14 solid to equilibrate to room temperature before

opening to prevent moisture condensation.

Calculate the required amount of DMSO: To prepare a 10 mM stock solution, you will need to

dissolve the entire contents of the vial in a specific volume of DMSO. For example, to make

a 10 mM solution from 1 mg of LOC14 (MW = 317.41), you would add 31.5 µL of DMSO.

Dissolution: Add the calculated volume of high-purity, anhydrous DMSO to the vial.

Vortex: Vortex the vial thoroughly until the solid is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may aid dissolution.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C. For short-term storage (up to a month), -20°C is sufficient. For

longer-term storage, -80°C is recommended.[6]

Biological Activity and Mechanism of Action
LOC14 is a high-affinity, allosteric inhibitor of Protein Disulfide Isomerase A3 (PDIA3), also

known as ERp57.[1][2] It binds to a site adjacent to the active site of PDIA3, inducing a

conformational change that mimics the oxidized state of the enzyme and thereby inhibits its

reductase activity.[3][4] This inhibition of PDIA3 has been shown to be neuroprotective in

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://en.wikipedia.org/wiki/PDIA3
https://www.medchemexpress.com/loc14.html
https://www.selleckchem.com/products/loc14.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10488224/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10488224/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10488224/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10488224/
https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://www.medchemexpress.com/loc14.html
https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://en.wikipedia.org/wiki/PDIA3
https://pmc.ncbi.nlm.nih.gov/articles/PMC2978632/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9841782/
https://pubmed.ncbi.nlm.nih.gov/25848045/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


models of Huntington's disease by reducing endoplasmic reticulum (ER) stress caused by

mutant huntingtin (mHTT).[1][9] LOC14 has also been observed to decrease influenza A

protein production in cells.[1]

Key Biological Parameters:

Parameter Value Context Source

Kd 62 nM Binding affinity for PDI [6][8]

IC₅₀ 5 µM Inhibition of PDIA3 [1][2]

EC₅₀ 500 nM

Reduction of PC12

cell death induced by

mHTT

[6][8]

Signaling Pathway of LOC14 Action
The following diagram illustrates the proposed signaling pathway through which LOC14 exerts

its neuroprotective effects by inhibiting PDIA3 and reducing ER stress.
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Caption: LOC14 inhibits PDIA3, reducing ER stress and promoting neuroprotection.
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Experimental Protocols
The following are detailed protocols for assays relevant to the study of LOC14.

In Vitro PDI Reductase Activity Assay (Insulin Turbidity
Assay)
This assay measures the ability of PDI to reduce the disulfide bonds in insulin, leading to the

aggregation of the insulin B-chain, which can be monitored by an increase in turbidity.

Materials:

Recombinant human PDIA3

LOC14

Insulin solution (from bovine pancreas)

Dithiothreitol (DTT)

Assay buffer: 100 mM potassium phosphate, 2 mM EDTA, pH 7.0

96-well clear flat-bottom plate

Plate reader capable of measuring absorbance at 650 nm

Protocol:

Prepare Reagents:

Prepare a 1 mg/mL insulin stock solution in 0.01 M HCl.

Prepare a 10 mM DTT stock solution in assay buffer.

Prepare a dilution series of LOC14 in DMSO, then dilute further in assay buffer to the

desired final concentrations (e.g., 0.1 µM to 100 µM). Ensure the final DMSO

concentration is consistent across all wells and does not exceed 1%.
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Assay Setup:

In a 96-well plate, add the following to each well:

Assay Buffer

LOC14 or vehicle control (DMSO in assay buffer)

Recombinant PDIA3 (final concentration, e.g., 1-5 µM)

Incubate the plate at room temperature for 15-30 minutes to allow for the binding of

LOC14 to PDIA3.

Initiate the Reaction:

Add insulin to each well to a final concentration of 0.1-0.3 mg/mL.

Initiate the reaction by adding DTT to a final concentration of 0.1-0.5 mM.

Measure Turbidity:

Immediately begin measuring the absorbance at 650 nm every minute for 30-60 minutes

at room temperature.

Data Analysis:

Plot the absorbance at 650 nm against time.

Calculate the initial rate of insulin reduction for each concentration of LOC14.

Determine the IC₅₀ value of LOC14 by plotting the percentage of inhibition against the

logarithm of the LOC14 concentration.

Experimental Workflow:
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Caption: Workflow for the in vitro PDI reductase activity assay.

Cell-Based ER Stress Assay
This protocol describes a method to assess the protective effects of LOC14 against ER stress

induced by a known ER stressor, such as tunicamycin or thapsigargin, in a relevant cell line

(e.g., SH-SY5Y or PC12 cells).
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Materials:

Appropriate cell line (e.g., SH-SY5Y neuroblastoma cells)

Cell culture medium and supplements

LOC14

ER stress inducer (e.g., Tunicamycin or Thapsigargin)

Reagents for measuring cell viability (e.g., MTT, CellTiter-Glo®)

Reagents for Western blotting (primary antibodies against ER stress markers like CHOP,

BiP/GRP78, and a loading control like β-actin)

Protocol:

Cell Seeding:

Seed cells in a 96-well plate (for viability assays) or a 6-well plate (for Western blotting) at

an appropriate density and allow them to adhere overnight.

Treatment:

Pre-treat the cells with various concentrations of LOC14 (e.g., 100 nM to 10 µM) or vehicle

control for 1-2 hours.

Induce ER stress by adding an ER stress inducer (e.g., 1 µg/mL Tunicamycin or 1 µM

Thapsigargin) to the media.

Incubate the cells for an appropriate time (e.g., 24-48 hours for viability assays, 6-24 hours

for Western blotting).

Cell Viability Assessment (96-well plate):

After the incubation period, measure cell viability using a standard method like the MTT

assay or a luminescence-based assay (e.g., CellTiter-Glo®) according to the

manufacturer's instructions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Western Blot Analysis (6-well plate):

After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing

protease and phosphatase inhibitors.

Determine the protein concentration of the lysates.

Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

Probe the membrane with primary antibodies against ER stress markers (e.g., CHOP, BiP)

and a loading control.

Incubate with the appropriate secondary antibodies and visualize the protein bands using

a chemiluminescence detection system.

Data Analysis:

For viability assays, normalize the results to the vehicle-treated control and calculate the

EC₅₀ of LOC14 for its protective effect.

For Western blotting, quantify the band intensities and normalize them to the loading

control to determine the relative expression levels of ER stress markers.

Experimental Workflow:
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Caption: Workflow for the cell-based ER stress assay.

In Vivo Studies
For in vivo experiments, LOC14 can be prepared for oral administration. A previously reported

formulation involves dissolving LOC14 in 1-Methyl-2-pyrrolidinone (NMP) to create a stock

solution, which is then diluted with 0.5% methyl cellulose for the final dosing solution.[9][10]

Doses of 10, 20, and 50 mg/kg have been used in mice.[9]

Disclaimer: These protocols are intended as a guide. Researchers should optimize the

conditions for their specific experimental setup. Always refer to the manufacturer's safety data

sheet (SDS) for handling and disposal information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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